Cas no 452978-21-1 (1(3H)-Isobenzofuranone,6-(hydroxymethyl)-)

1(3H)-Isobenzofuranone,6-(hydroxymethyl)- structure
452978-21-1 structure
Product Name:1(3H)-Isobenzofuranone,6-(hydroxymethyl)-
CAS No:452978-21-1
MF:C9H8O3
MW:164.158022880554
CID:327837
PubChem ID:17862584
Update Time:2025-04-19

1(3H)-Isobenzofuranone,6-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone,6-(hydroxymethyl)-
    • 1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI)
    • 6-(hydroxymethyl)- 1(3H)-Isobenzofuranone
    • 6-(hydroxymethyl)-3H-2-benzofuran-1-one
    • 6-(Hydroxymethyl)-2-benzofuran-1(3H)-one
    • MFCD20275111
    • 6-(hydroxymethyl)-1,3-dihydro-2-benzofuran-1-one
    • YOZMWKCMXYWHLA-UHFFFAOYSA-N
    • 6-hydroxymethyl-3H-isobenzofuran-1-one
    • SCHEMBL1638547
    • 6-(hydroxymethyl)isobenzofuran-1(3H)-one
    • 452978-21-1
    • SY320139
    • FT-0748125
    • 6-(hydroxymethyl)-1 (3H)-isobenzofuranone
    • EN300-23020440
    • DTXSID80591365
    • 6-(HYDROXYMETHYL)-1(3H)-ISOBENZOFURANONE
    • Inchi: 1S/C9H8O3/c10-4-6-1-2-7-5-12-9(11)8(7)3-6/h1-3,10H,4-5H2
    • InChI Key: YOZMWKCMXYWHLA-UHFFFAOYSA-N
    • SMILES: O1C(C2C=C(CO)C=CC=2C1)=O

Computed Properties

  • Exact Mass: 164.047344113g/mol
  • Monoisotopic Mass: 164.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 46.5Ų

1(3H)-Isobenzofuranone,6-(hydroxymethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR00DY4V-50mg
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI)
452978-21-1 95%
50mg
$340.00 2025-02-14
Aaron
AR00DY4V-100mg
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI)
452978-21-1 95%
100mg
$496.00 2025-02-14
Aaron
AR00DY4V-250mg
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI)
452978-21-1 95%
250mg
$695.00 2025-02-14
Aaron
AR00DY4V-500mg
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI)
452978-21-1 95%
500mg
$1081.00 2025-02-14
Aaron
AR00DY4V-1g
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI)
452978-21-1 95%
1g
$1381.00 2025-02-14
Aaron
AR00DY4V-2.5g
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI)
452978-21-1 95%
2.5g
$2681.00 2023-12-15
Aaron
AR00DY4V-5g
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI)
452978-21-1 95%
5g
$3955.00 2023-12-15
Aaron
AR00DY4V-10g
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI)
452978-21-1 95%
10g
$5850.00 2023-12-15
1PlusChem
1P00DXWJ-50mg
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI)
452978-21-1 95%
50mg
$335.00 2024-05-02
1PlusChem
1P00DXWJ-100mg
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI)
452978-21-1 95%
100mg
$485.00 2024-05-02
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